(Z)-2-(4-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate

• IUPAC Name: [(2Z)-2-[(4-methylphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] methanesulfonate
• InChI: InChI=1S/C17H14O5S/c1-11-3-5-12(6-4-11)9-16-17(18)14-8-7-13(10-15(14)21-16)22-23(2,19)20/h3-10H,1-2H3/b16-9-
• InChI Key: ZYFDNYGMPOUJJU-SXGWCWSVSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OS(=O)(=O)C
• Molecular Formula: C17H14O5S
• Molecular Weight: 330.4 g/mol

Description

(Z)-2-(4-methylbenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl methanesulfonate, also known as MMDBM, is a chemical compound that has been extensively studied for its potential applications in scientific research. MMDBM is a member of the benzofuran family of compounds, which are known for their diverse biological activities.

Scientific Research Applications

Oxidation Studies and Synthetic Methodologies

Oxidation Reactions

Research by Ogura, Suzuki, and Tsuchihashi (1980) demonstrates the oxidation of methyl (methylthio)methyl sulfoxide, showcasing the production of bis(methylsulfinyl)methane and methyl (methylthio)methyl sulfone under various conditions. These findings underscore the utility of sulfoxide compounds in synthetic chemistry for producing structurally complex sulfones and sulfoxides, which are valuable in pharmaceutical synthesis and materials science (Ogura, Suzuki, & Tsuchihashi, 1980).

Sultone Oximes to Benzisoxazole Derivatives

Arava et al. (2007) described a novel base-catalyzed rearrangement of sultone oximes leading to the formation of 1,2-benzisoxazole-3-methanesulfonates. These compounds serve as crucial intermediates for the synthesis of zonisamide, an anticonvulsant drug, illustrating the role of such chemical transformations in enhancing drug synthesis routes (Arava, Siripalli, Nadkarni, & Chinnapillai, 2007).

Advanced Material Development

Metal Organic Frameworks (MOFs)

Chakraborty, Das, and Mandal (2020) explored the creation of oxygen-rich metal-organic frameworks (MOFs) with polar sulfone-functionalized linkers for CO2 capture and sensitive detection of acetylacetone. These MOFs demonstrate high selectivity for CO2 over other gases due to strong quadrupolar interactions, pointing to their potential application in gas separation technologies and environmental monitoring (Chakraborty, Das, & Mandal, 2020).

Pharmaceutical Chemistry

Anticonvulsant and Analgesic Compounds

Eberlin, Eddleston, and Frampton (2013) reported on the methanesulfonic acid salt forms of carbamazepine and its analogue, highlighting their structural characterization and potential in enhancing the pharmaceutical properties of active ingredients. Such salt forms could offer improved solubility and stability, which are crucial for drug formulation and delivery (Eberlin, Eddleston, & Frampton, 2013).